Cas no 1500158-77-9 (2,4-Dimethylpyrazole-3-carbonitrile)

• Product Name: 2,4-Dimethylpyrazole-3-carbonitrile
• CAS No: 1500158-77-9
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 5066370
• Update Time: 2023-08-25

2,4-Dimethylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylpyrazole-3-carbonitrile
• 1,4-dimethyl-1H-pyrazole-5-carbonitrile
• 2,4-Dimethylpyrazole-3-carbonitrile

• Inchi： 1S/C6H7N3/c1-5-4-8-9(2)6(5)3-7/h4H,1-2H3
• InChI Key： NJBPDONDTSPKGV-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6